Cas no 1361919-64-3 (2-Cyano-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine
• CAS No: 1361919-64-3
• MF: C₈H₃F₅N₂O
• MW: 238.114238977432
• CID: 4911715
• Update Time: 2025-05-19

2-Cyano-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H3F5N2O/c9-7(10)5-1-4(16-8(11,12)13)3-15-6(5)2-14/h1,3,7H
• InChI Key： WYMGILGURUCZQL-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine

Introduction to 2-Cyano-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine (CAS No. 1361919-64-3)

2-Cyano-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine, a compound with the chemical formula C₈H₂F₄N₂O, is a highly specialized intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1361919-64-3, has garnered significant attention due to its unique structural features and potential applications in the development of novel bioactive molecules. The presence of multiple fluorinated substituents, including difluoromethyl and trifluoromethoxy groups, imparts distinct electronic and steric properties that make it a valuable building block for synthetic chemistry.

The pyridine core of this molecule is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of drugs targeting various biological pathways. The cyano group at the 2-position introduces a polar site for interaction with biological targets, while the electron-withdrawing nature of the fluorinated substituents enhances the compound's metabolic stability and lipophilicity. These characteristics are particularly relevant in the context of drug discovery, where optimizing physicochemical properties is crucial for achieving desired pharmacokinetic profiles.

In recent years, there has been growing interest in the development of fluorinated pyridines due to their enhanced bioavailability and resistance to metabolic degradation. For instance, studies have demonstrated that compounds containing difluoromethyl groups exhibit improved binding affinity to enzyme active sites, making them promising candidates for inhibiting key therapeutic targets. Similarly, the trifluoromethoxy moiety is known to increase metabolic stability by preventing rapid hydrolysis or oxidation.

The synthesis of 2-Cyano-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The use of these sophisticated methods underscores the compound's complexity and its significance in industrial-scale pharmaceutical production.

Recent research has highlighted the potential of this compound in addressing emerging therapeutic challenges. For example, studies have shown that derivatives of this molecule exhibit inhibitory activity against certain kinases and proteases implicated in cancer progression. The combination of the cyano and fluorinated groups creates a versatile scaffold that can be modified to fine-tune biological activity. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

The agrochemical sector has also explored the applications of 2-Cyano-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine as a precursor for developing novel pesticides. Fluorinated pyridines are known to possess potent insecticidal and herbicidal properties, often due to their ability to disrupt essential biological processes in pests. By leveraging the unique structural features of this compound, researchers aim to create next-generation agrochemicals with improved efficacy and environmental safety profiles.

The regulatory landscape for such compounds is another critical consideration. While 2-Cyano-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine is not classified as a hazardous or controlled substance under current regulations, compliance with Good Manufacturing Practices (GMP) and other industry standards is essential for ensuring product quality and safety. Manufacturers must adhere to stringent guidelines to minimize risks associated with handling and processing these specialized chemicals.

In conclusion, 2-Cyano-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural attributes, combined with recent findings from cutting-edge research, position it as a cornerstone material for developing innovative bioactive molecules. As scientific understanding continues to evolve, this compound will likely play an increasingly pivotal role in addressing global health and agricultural challenges.